Cas no 55758-32-2 (6-fluoropyridin-3-ol)

• Product Name: 6-fluoropyridin-3-ol
• CAS No: 55758-32-2
• MF: C₅H₄FNO
• MW: 113.089764595032
• MDL: MFCD01075040
• CID: 56840
• PubChem ID: 2763108
• Update Time: 2025-05-21

6-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxypyridine
• 6-fluoropyridin-3-ol
• 6-Fluoro-3-pyridinol
• 6-Fluoro-3-hydroxypyridine
• 3-PYRIDINOL, 6-FLUORO-
• PubChem6321
• 6-Fluoropyridine-3-ol
• 6-fluoro-pyridin-3-ol
• 3-hydroxy-6-fluoro-pyridine
• KSC490S4N
• EBD7053
• HTRLNWYWOKWCLV-UHFFFAOYSA-N
• RB1138
• LF10453
• LS20343
• AS04834
• VP13460
• TRA0039437
• AB08123
• 2-fluoro-5-hy
• FT-0648287
• SCHEMBL115215
• 55758-32-2
• DTXSID50376742
• MFCD01075040
• 2-fluoro-5-hydroxypyridine, AldrichCPR
• PS-9244
• EN300-109417
• AKOS005063779
• F0980
• CS-W019887
• A8052
• AM20061663
• SY022133
• AC-33391
• DB-024995

• MDL： MFCD01075040
• Inchi： 1S/C5H4FNO/c6-5-2-1-4(8)3-7-5/h1-3,8H
• InChI Key： HTRLNWYWOKWCLV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)O

Computed Properties

• Exact Mass: 113.02800
• Monoisotopic Mass: 113.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.3250
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 319.8℃ at 760 mmHg
• Flash Point: 319.8ºCat 760 mmHg
• Refractive Index: 1.526
• PSA: 33.12000
• LogP: 0.92630

6-fluoropyridin-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-41-37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-fluoropyridin-3-ol

Introduction to 6-fluoropyridin-3-ol (CAS No. 55758-32-2)

6-fluoropyridin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 55758-32-2, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its fluorine substituent at the 6-position and hydroxyl group at the 3-position of the pyridine ring, exhibits unique chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural features of 6-fluoropyridin-3-ol contribute to its versatility in medicinal chemistry. The presence of a fluorine atom enhances the metabolic stability and binding affinity of the molecule, which is crucial for drug development. Additionally, the hydroxyl group provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. These attributes have positioned 6-fluoropyridin-3-ol as a key building block in the design of novel therapeutic agents.

In recent years, 6-fluoropyridin-3-ol has been extensively studied for its potential applications in the development of small-molecule drugs. One of the most notable areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting kinases with selective inhibitors, researchers aim to develop treatments that can modulate these pathways effectively.

Recent studies have highlighted the significance of fluorinated pyridines in enhancing drug efficacy. The fluorine atom in 6-fluoropyridin-3-ol can improve the lipophilicity and binding affinity of drug candidates, leading to better pharmacokinetic profiles. For instance, fluorinated pyridines have been incorporated into a series of anticancer agents that exhibit improved solubility and reduced metabolic clearance. This has opened new avenues for drug discovery and development.

The pharmaceutical industry has also explored 6-fluoropyridin-3-ol as a scaffold for developing antiviral and antibacterial agents. The unique electronic properties of the fluorine substituent can influence the interactions between the drug and its target, potentially leading to more effective treatments. Moreover, the hydroxyl group provides a site for further modifications, allowing chemists to tailor the molecule for specific biological activities. These characteristics make 6-fluoropyridin-3-ol a versatile tool in medicinal chemistry.

Another area where 6-fluoropyridin-3-ol has shown promise is in the development of neuroactive compounds. Neurological disorders such as Alzheimer's disease and Parkinson's disease are characterized by aberrant protein aggregation and neuronal dysfunction. Researchers have utilized 6-fluoropyridin-3-ol derivatives to develop molecules that can modulate neurotransmitter systems or interfere with pathogenic protein interactions. The ability to fine-tune the structure of these derivatives allows for targeted interventions that could lead to novel therapeutic strategies.

The synthetic chemistry of 6-fluoropyridin-3-ol is another area of active research. Chemists have developed various methods for accessing this compound efficiently and in high yield. These synthetic routes often involve multi-step processes that incorporate fluorination and hydroxyl group introduction strategies. The development of efficient synthetic methodologies is crucial for scaling up production and making these compounds more accessible for further applications.

In conclusion, 6-fluoropyridin-3-ol (CAS No. 55758-32-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing a wide range of biologically active molecules. The ongoing research into its applications in kinase inhibition, antiviral/antibacterial agents, and neuroactive compounds underscores its importance in drug discovery and development. As our understanding of its properties continues to grow, so too will its role in advancing therapeutic strategies across multiple disease areas.